2-(2-chlorophenyl)-N-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine

• IUPAC Name: 2-(2-chlorophenyl)-N-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine
• InChI: InChI=1S/C20H16ClN3OS/c1-25-14-8-6-13(7-9-14)12-22-20-18-17(10-11-26-18)23-19(24-20)15-4-2-3-5-16(15)21/h2-11H,12H2,1H3,(H,22,23,24)
• InChI Key: KZSYVWXTQRTNAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=NC(=NC3=C2SC=C3)C4=CC=CC=C4Cl
• Molecular Formula: C20H16ClN3OS
• Molecular Weight: 381.9 g/mol

Description

Physical And Chemical Properties Analysis

• NMR Peaks :
  • 13C NMR: Piperazine Cs (47.3, 49.9 ppm), Ar. Cs, C≡N, and C=O (80.7–167.8 ppm)

Scientific Research Applications

Synthesis and Chemical Transformations

The compound is related to the thieno[3,2-d]pyrimidin-4-amine class, which has been the subject of various synthetic and chemical transformation studies. For instance, derivatives of thieno[2,3-d]pyrimidine, similar in structural motifs, have been explored for their synthesis pathways and the formation of various substituted derivatives through reactions with nucleophilic reagents such as methanol and amines (Grinev & Kaplina, 1985). These synthetic approaches highlight the versatility of thienopyrimidine derivatives in chemical transformations, offering potential pathways for synthesizing the compound of interest.

Biological Activities

Thienopyrimidine derivatives also exhibit a range of biological activities, making them valuable in the development of new therapeutic agents. A study on new thienopyrimidine derivatives demonstrated antimicrobial and anti-inflammatory properties, suggesting the potential of these compounds in treating infections and inflammation (Tolba et al., 2018). This indicates the broader applicability of thieno[3,2-d]pyrimidin-4-amine derivatives in pharmaceutical research, potentially including the compound .

Anticancer Potential

The structural motif of thieno[3,2-d]pyrimidin-4-amine has been linked to anticancer activity. Research on microwave-assisted synthesis of benzo-, pyrido-, or pyrazino-thieno[3,2-d]pyrimidin-4-amine analogs, envisioned as bioisosteric analogues of known anticancer agents, demonstrated inhibitory effects on human colorectal cancer cell proliferation (Loidreau et al., 2020). This suggests that 2-(2-chlorophenyl)-N-[(4-methoxyphenyl)methyl]thieno[3,2-d]pyrimidin-4-amine and related compounds could be explored for their anticancer potential, offering a promising area for future research.

Mechanism of Action

Research has highlighted the anticancer effects of thienopyrimidines. They inhibit enzymes and pathways, making them promising candidates for cancer treatment. For instance, tricyclic pyrido[3’,2’:4,5]thieno[3,2-d]pyrimidin-4-amine derivatives exhibit VEGFR-2 inhibition.

Safety and Hazards

In animal tests, high doses of this compound led to changes in organ weights (liver, kidney, spleen, thyroid), hematological alterations, and blood biochemical changes. Exercise caution when handling.